Cas no 34982-21-3 (Ethyl 3,3,3-triphenylpropanoate)

• Product Name: Ethyl 3,3,3-triphenylpropanoate
• CAS No: 34982-21-3
• MF: C₂₃H₂₂O₂
• MW: 330.419586658478
• CID: 2942243
• Update Time: 2025-10-28

Ethyl 3,3,3-triphenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3,3-triphenylpropanoate

• Inchi： 1S/C23H22O2/c1-2-25-22(24)18-23(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,2,18H2,1H3
• InChI Key： ZPVLZVUVYKMVIX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 353
• XLogP3: 5.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,3,3-triphenylpropanoate

Recent Advances in the Study of Ethyl 3,3,3-triphenylpropanoate (CAS: 34982-21-3) in Chemical Biology and Pharmaceutical Research

Ethyl 3,3,3-triphenylpropanoate (CAS: 34982-21-3) is a synthetic ester compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its triphenylpropanoate structure, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, mechanistic insights, and potential therapeutic applications, making it a subject of interest for researchers in medicinal chemistry and drug development.

One of the key areas of research involving Ethyl 3,3,3-triphenylpropanoate is its role as an intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and efficacy, suggesting its potential as a scaffold for designing new anti-inflammatory drugs.

Another notable advancement is the exploration of Ethyl 3,3,3-triphenylpropanoate in cancer research. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, showed promising cytotoxic activity against certain cancer cell lines, including breast and lung cancer. The study employed high-throughput screening and proteomic analysis to identify the compound's mechanism of action, which appeared to involve the disruption of mitochondrial function and induction of apoptosis. These findings open new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, Ethyl 3,3,3-triphenylpropanoate has also been investigated for its chemical properties. A 2022 paper in Organic Letters detailed an improved synthetic route for this compound, achieving higher yields and purity through optimized reaction conditions. The study emphasized the importance of solvent choice and catalyst selection in the esterification process, providing valuable insights for industrial-scale production. This advancement is particularly relevant for pharmaceutical manufacturers seeking efficient and cost-effective synthesis methods.

Despite these promising developments, challenges remain in the clinical translation of Ethyl 3,3,3-triphenylpropanoate-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated bioactivity make it a compelling candidate for future research. Ongoing studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, broadening its impact on the pharmaceutical industry.

In conclusion, Ethyl 3,3,3-triphenylpropanoate (CAS: 34982-21-3) represents a promising molecule in chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory agents to anticancer therapies, highlight its potential as a valuable tool in drug discovery. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and addressing existing challenges. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.